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Compound of Interest

Compound Name: Flutianil

Cat. No.: B1673491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental determination of

Flutianil's residual and translaminar activity, primarily focusing on its efficacy against powdery

mildew. The information is compiled from published research to assist in the design and

execution of related studies.

Core Concepts: Residual and Translaminar Activity
Residual activity refers to the ability of a pesticide to remain effective on a plant surface for a

period of time after application, providing prolonged protection against pathogens. This is

crucial for long-term disease control in agricultural settings.

Translaminar activity describes the movement of a pesticide from the treated leaf surface

(adaxial or upper side) to the untreated surface (abaxial or lower side). This property is vital for

controlling pathogens that reside on the underside of leaves, which are often difficult to reach

with direct spray applications.

Quantitative Data Summary
The following tables summarize the quantitative data on Flutianil's residual and translaminar

activity against Podosphaera xanthii, the causal agent of powdery mildew on cucumber.
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Table 1: Residual Activity of Flutianil against P. xanthii on Cucumber

Concentration (mg/L) Days After Treatment Control Value (%)

10 14 100

Data sourced from Kimura et al., 2020.[1]

Table 2: Translaminar Activity of Flutianil against P. xanthii on Cucumber

Application
Surface

Inoculation Surface
Concentration
(mg/L)

Control Value (%)

Adaxial (Upper) Abaxial (Lower) 1 >90

Abaxial (Lower) Adaxial (Upper) 1 >90

Data sourced from Kimura et al., 2020.[1]

Experimental Protocols
Detailed methodologies for assessing the residual and translaminar activity of Flutianil are

provided below. These protocols are based on established research practices.[1]

Protocol 1: Assessment of Residual Activity
Objective: To determine the effective duration of Flutianil's protective action on a plant surface

after application.

Materials:

Flutianil technical grade or formulated product

Cucumber plants (e.g., at the 1.2-leaf stage)

Podosphaera xanthii conidial suspension

Greenhouse facilities
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Spray application equipment

Deionized water

Appropriate surfactant/solvent for formulation

Procedure:

Plant Preparation: Grow cucumber seedlings under controlled greenhouse conditions until

they reach the 1.2-leaf stage.

Flutianil Application: Prepare a solution of Flutianil at the desired concentration (e.g., 10

mg/L). Spray the cucumber seedlings with the Flutianil solution until runoff to ensure

complete coverage.

Aging Period: Maintain the treated plants in a greenhouse for a specified period (e.g., 14

days) under standard growing conditions.

Inoculation: After the aging period, prepare a conidial suspension of P. xanthii. Inoculate the

treated cucumber leaves with the pathogen suspension.

Incubation: Keep the inoculated plants in a greenhouse environment conducive to powdery

mildew development.

Disease Assessment: After a suitable incubation period (e.g., 7-10 days), visually assess the

percentage of leaf area covered by powdery mildew on the treated plants compared to

untreated control plants.

Data Analysis: Calculate the control value using the following formula: Control Value (%) = [1

- (Disease Severity on Treated Plants / Disease Severity on Control Plants)] x 100

Protocol 2: Assessment of Translaminar Activity
Objective: To evaluate the movement of Flutianil from the treated leaf surface to the untreated

surface to control pathogen growth.

Materials:
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Flutianil technical grade or formulated product

Cucumber plants with fully expanded primary leaves

Podosphaera xanthii conidial suspension

Micropipette or fine brush for application

Greenhouse facilities

Deionized water

Appropriate surfactant/solvent for formulation

Procedure:

Plant Preparation: Grow cucumber plants until they have well-developed primary leaves.

Targeted Flutianil Application:

Adaxial to Abaxial: Using a micropipette or fine brush, carefully apply a precise volume of

the Flutianil solution (e.g., at 1 mg/L) to the adaxial (upper) surface of the cucumber

leaves, avoiding any contact with the abaxial (lower) surface.

Abaxial to Adaxial: In a separate set of plants, apply the Flutianil solution to the abaxial

(lower) surface, avoiding the adaxial (upper) surface.

Drying Period: Allow the treated leaves to dry completely.

Inoculation: Inoculate the untreated surface of the leaves with a conidial suspension of P.

xanthii. For the "Adaxial to Abaxial" test, inoculate the abaxial surface. For the "Abaxial to

Adaxial" test, inoculate the adaxial surface.

Incubation: Place the plants in a greenhouse under conditions favorable for disease

development.

Disease Assessment: After 7-10 days, assess the severity of powdery mildew on the

inoculated, untreated leaf surfaces compared to control plants where no Flutianil was
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applied.

Data Analysis: Calculate the control value as described in Protocol 1.

Visualizations
Signaling Pathways and Experimental Workflows
The following diagrams illustrate the experimental workflows for determining residual and

translaminar activity.
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Caption: Workflow for Residual Activity Assessment.
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Fungal Infection Process Flutianil Intervention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biological properties of flutianil as a novel fungicide against powdery mildew - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Determining Flutianil's Residual and Translaminar
Activity: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673491#determining-flutianil-s-residual-and-
translaminar-activity]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1673491?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673491?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7691560/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7691560/
https://www.benchchem.com/product/b1673491#determining-flutianil-s-residual-and-translaminar-activity
https://www.benchchem.com/product/b1673491#determining-flutianil-s-residual-and-translaminar-activity
https://www.benchchem.com/product/b1673491#determining-flutianil-s-residual-and-translaminar-activity
https://www.benchchem.com/product/b1673491#determining-flutianil-s-residual-and-translaminar-activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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